Cas no 676122-92-2 (4-(5-fluoro-1H-indol-3-yl)-2-Butanone)

• Product Name: 4-(5-fluoro-1H-indol-3-yl)-2-Butanone
• CAS No: 676122-92-2
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• MDL: MFCD10035345
• CID: 1115837
• PubChem ID: 22662931
• Update Time: 2025-05-20

4-(5-fluoro-1H-indol-3-yl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-1H-indol-3-yl)-2-Butanone
• 2-BUTANONE,4-(5-FLUORO-1H-INDOL-3-YL)-
• 2-(4-morpholinyl)-5-ethynylpyridine
• 4-(5-ETHYNYL-2-PYRIDINYL)-MORPHOLINE
• 4-(5-ethynyl-pyridin-2-yl)-morpholine
• 4-(5-fluoro-1H-indol-3-yl)butan-2-one
• 4-(5-fluoro-1H-indol-3-yl)-butan-2-one
• AB69046
• CTK1D2162
• Morpholine, 4-(5-ethynyl-2-pyridinyl)-
• SCHEMBL3220638
• MFCD10035345
• 676122-92-2
• FGOQAXTVQABZFK-UHFFFAOYSA-N
• DB-348705

• MDL： MFCD10035345
• Inchi： 1S/C12H12FNO/c1-8(15)2-3-9-7-14-12-5-4-10(13)6-11(9)12/h4-7,14H,2-3H2,1H3
• InChI Key： FGOQAXTVQABZFK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CCC(C)=O

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-(5-fluoro-1H-indol-3-yl)-2-Butanone

Introduction to 4-(5-fluoro-1H-indol-3-yl)-2-Butanone (CAS No. 676122-92-2)

4-(5-fluoro-1H-indol-3-yl)-2-Butanone, identified by its Chemical Abstracts Service (CAS) number 676122-92-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluoro-substituted indole moiety linked to an isobutyl ketone group, has garnered attention due to its structural features and potential biological activities. The presence of a fluoro group at the 5-position of the indole ring introduces unique electronic and steric properties, which can modulate the compound's interactions with biological targets. Such structural attributes make it a valuable scaffold for the development of novel therapeutic agents.

The indole core is a well-documented pharmacophore in drug discovery, with numerous examples of indole derivatives exhibiting diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The substitution pattern at the indole ring, particularly the 5-fluoro modification, has been strategically employed in medicinal chemistry to enhance binding affinity and metabolic stability. In the case of 4-(5-fluoro-1H-indol-3-yl)-2-Butanone, the combination of the indole scaffold with the isobutyl ketone moiety suggests potential applications in modulating enzyme activity or receptor binding. This compound may serve as a key intermediate in synthesizing more complex molecules designed to interact with specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The fluoro-substituted indole group in 4-(5-fluoro-1H-indol-3-yl)-2-Butanone is expected to influence its interactions with proteins by affecting both hydrophobicity and electronic distribution. Such insights are crucial for rational drug design, allowing chemists to optimize lead compounds for improved efficacy and reduced side effects. The isobutyl ketone moiety may also contribute to the compound's solubility and bioavailability, factors that are critical for pharmaceutical development.

In the context of current research, 4-(5-fluoro-1H-indol-3-yl)-2-Butanone has been explored as a potential candidate for further derivatization to develop novel bioactive molecules. The fluorine atom's ability to enhance metabolic stability and binding affinity has been leveraged in various drug classes, including kinase inhibitors and antiviral agents. Studies have shown that fluorinated indole derivatives can exhibit enhanced pharmacokinetic profiles, making them attractive candidates for clinical development. The structural features of this compound align well with emerging trends in medicinal chemistry, where modularity and functional group diversity are key considerations.

The synthesis of 4-(5-fluoro-1H-indol-3-yl)-2-Butanone involves multi-step organic transformations that highlight the synthetic versatility of indole derivatives. Key steps typically include fluorination reactions at the indole ring, followed by alkylation or acylation to introduce the isobutyl ketone functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, reducing costs and improving accessibility for research purposes. These developments are particularly important for academic institutions and pharmaceutical companies engaged in drug discovery programs.

From a biological perspective, 4-(5-fluoro-1H-indol-3-yl)-2-Butanone has shown promise in preclinical studies as a modulator of enzyme activity relevant to neurological disorders. The indole scaffold is known to interact with various neurotransmitter receptors, suggesting potential applications in treating conditions such as depression or epilepsy. Additionally, the fluoro-substituent may enhance blood-brain barrier penetration, a critical factor for therapeutic efficacy in central nervous system disorders. Ongoing research aims to elucidate the precise mechanisms by which this compound exerts its effects, providing insights into its potential therapeutic utility.

The role of computational tools in analyzing the properties of 4-(5-fluoro-1H-indol-3-yl)-2-Butanone cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential binding partners within large databases of protein targets. This approach allows researchers to prioritize compounds for experimental validation based on predicted binding affinities and selectivity profiles. The integration of experimental data with computational predictions provides a robust framework for evaluating the biological relevance of such molecules.

In conclusion,4-(5-fluoro-1H-indol-3-ytl)-2-butanolone (CAS No 67612292) stands out as an intriguing compound with significant potential in pharmaceutical research Its unique structural features combining an Indol framework with a fluro substituent make it a valuable candidate for further exploration as a lead structure or intermediate For future studies focus should be on optimizing synthesis pathways expanding biological evaluations particularly within neurological disease models